2-(3,4-Dichlorophenyl)imidazo[1,2-a]pyrimidine-3-carbaldehyde

• IUPAC Name: 2-(3,4-dichlorophenyl)imidazo[1,2-a]pyrimidine-3-carbaldehyde
• InChI: InChI=1S/C13H7Cl2N3O/c14-9-3-2-8(6-10(9)15)12-11(7-19)18-5-1-4-16-13(18)17-12/h1-7H
• InChI Key: TUWLNIBWWVSPQE-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=C(N=C2N=C1)C3=CC(=C(C=C3)Cl)Cl)C=O
• Molecular Formula: C13H7Cl2N3O
• Molecular Weight: 292.12 g/mol

Description

“2-(3,4-Dichlorophenyl)imidazo[1,2-a]pyrimidine-3-carbaldehyde” is a chemical compound that belongs to the class of imidazo[1,2-a]pyrimidines. It is a derivative of imidazo[1,2-a]pyridine. This compound has been studied for its catalytic activities, particularly in the oxidation of catechol to o-quinone.

Synthesis Analysis

The synthesis of this compound involves the use of 2-phenylimidazo[1,2-a]pyridine as a precursor. The reaction conditions and the specific process of synthesis are not detailed in the available literature.

Molecular Structure Analysis

The molecular structure of “2-(3,4-Dichlorophenyl)imidazo[1,2-a]pyrimidine-3-carbaldehyde” is characterized by the presence of an imidazo[1,2-a]pyrimidine core with a dichlorophenyl group at the 2-position and a carbaldehyde group at the 3-position. The molecular formula of this compound is C12H7Cl2N3.

Chemical Reactions Analysis

This compound has been studied for its role as a ligand in the formation of copper(II)-ligand complexes. These complexes have been found to possess excellent catalytic activities for the oxidation of catechol to o-quinone.

Scientific Research Applications

Catalysis in Catechol Oxidation

Background: Catecholase is an enzyme that catalyzes the oxidation of catechol to o-quinone. Researchers have sought new catalysts for this reaction, and imidazo[1,2-a]pyridine derivatives have emerged as promising candidates.

Research Findings: , ligands derived from 2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde were synthesized. These ligands formed complexes in situ with copper (II) salts (Cu(CH3COO)2, CuSO4, Cu(NO3)2, and CuCl2). The kinetics of the reaction were monitored using a UV-Vis spectrophotometer.

Antitubercular Activity

Background: Tuberculosis (TB) remains a global health challenge. Novel compounds with antitubercular properties are actively explored.

Research Findings: . Treatment with this compound led to significant reductions in bacterial load. Further investigations are ongoing to harness its potential as an antitubercular agent.

Molecular Structure Optimization

Background: Understanding the molecular structure of compounds is crucial for designing effective drugs.

Research Findings: . These studies provide insights into the compound’s electronic properties, which can guide drug design efforts.